![molecular formula C18H18N4O4 B2415748 2-(2-methoxyethoxy)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)isonicotinamide CAS No. 2034313-39-6](/img/structure/B2415748.png)
2-(2-methoxyethoxy)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)isonicotinamide
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Description
2-(2-methoxyethoxy)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)isonicotinamide is a useful research compound. Its molecular formula is C18H18N4O4 and its molecular weight is 354.366. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
A study by Yakantham et al. (2019) synthesized derivatives that share structural motifs with the compound of interest, demonstrating good to moderate anticancer activity against various human cancer cell lines, including MCF-7 (breast), A549 (lung), Du-145 (prostate), and MDA MB-231 (breast). These results suggest potential applications in developing novel anticancer agents (Yakantham, Sreenivasulu, & Raju, 2019).
Antimicrobial Applications
Krishna et al. (2015) reported the synthesis and antimicrobial assessment of novel coumarins featuring 1,2,4-oxadiazole, indicating the potential of oxadiazole-containing compounds to serve as antimicrobial agents. This suggests that derivatives including the specified compound may find applications in combating microbial infections (Krishna, Bhargavi, Rao, & Krupadanam, 2015).
Pharmacological Applications
Rai et al. (2009) synthesized a series of oxadiazole derivatives showing significant antibacterial activity, highlighting the potential of such compounds in developing new antibacterial drugs. This underlines the pharmacological significance of oxadiazole derivatives in designing new therapeutic agents (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).
Antioxidant Activity
Mallesha et al. (2014) investigated the antioxidant activity of 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives, finding that these compounds exhibited significant activity against different free radicals. This indicates that oxadiazole derivatives could be explored for their antioxidant properties, potentially contributing to the development of antioxidant therapies (Mallesha, Harish, Mohana, & Rekha, 2014).
Properties
IUPAC Name |
2-(2-methoxyethoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O4/c1-24-9-10-25-15-11-14(7-8-19-15)18(23)20-12-16-21-17(22-26-16)13-5-3-2-4-6-13/h2-8,11H,9-10,12H2,1H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKYHZEOVXVGGBT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=NC=CC(=C1)C(=O)NCC2=NC(=NO2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.